Cas no 46034-85-9 (Phenol,2-ethyl-6-propyl-)

Phenol,2-ethyl-6-propyl- structure
Phenol,2-ethyl-6-propyl- structure
Product Name:Phenol,2-ethyl-6-propyl-
CAS No:46034-85-9
MF:C11H16O
MW:164.244143486023
CID:333432
PubChem ID:206248
Update Time:2025-04-19

Phenol,2-ethyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-ethyl-6-propyl-
    • 2-ethyl-6-propylphenol
    • CHEMBL29025
    • SCHEMBL1005366
    • DTXSID60196695
    • BRN 2517648
    • Phenol, 2-ethyl-6-propyl-
    • 46034-85-9
    • Inchi: 1S/C11H16O/c1-3-6-10-8-5-7-9(4-2)11(10)12/h5,7-8,12H,3-4,6H2,1-2H3
    • InChI Key: AKZFZHNJLYDHKN-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1CCC)CC

Computed Properties

  • Exact Mass: 164.12
  • Monoisotopic Mass: 164.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.966
  • Boiling Point: 244.7°C at 760 mmHg
  • Flash Point: 110°C
  • Refractive Index: 1.522
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